Cas no 2228486-12-0 (4,4-difluoro-1-(3-nitro-1H-pyrazol-4-yl)cyclohexylmethanamine)

4,4-Difluoro-1-(3-nitro-1H-pyrazol-4-yl)cyclohexylmethanamine is a fluorinated cyclohexylamine derivative featuring a nitro-substituted pyrazole moiety. This compound is of interest in medicinal chemistry and agrochemical research due to its unique structural features, including the difluorocyclohexyl group, which enhances metabolic stability and bioavailability. The nitro-pyrazole component may contribute to electrophilic reactivity, making it a potential intermediate for further functionalization. Its well-defined stereochemistry and synthetic versatility allow for precise modifications in drug discovery and material science applications. The compound’s stability under various conditions and compatibility with diverse reaction pathways make it a valuable building block for developing novel bioactive molecules.
4,4-difluoro-1-(3-nitro-1H-pyrazol-4-yl)cyclohexylmethanamine structure
2228486-12-0 structure
Product Name:4,4-difluoro-1-(3-nitro-1H-pyrazol-4-yl)cyclohexylmethanamine
CAS No:2228486-12-0
MF:C10H14F2N4O2
MW:260.240568637848
CID:6406510
PubChem ID:165676545
Update Time:2025-05-19

4,4-difluoro-1-(3-nitro-1H-pyrazol-4-yl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 4,4-difluoro-1-(3-nitro-1H-pyrazol-4-yl)cyclohexylmethanamine
    • EN300-1957352
    • 2228486-12-0
    • [4,4-difluoro-1-(3-nitro-1H-pyrazol-4-yl)cyclohexyl]methanamine
    • Inchi: 1S/C10H14F2N4O2/c11-10(12)3-1-9(6-13,2-4-10)7-5-14-15-8(7)16(17)18/h5H,1-4,6,13H2,(H,14,15)
    • InChI Key: WUOZKYFWHTYDHG-UHFFFAOYSA-N
    • SMILES: FC1(CCC(C2C=NNC=2[N+](=O)[O-])(CN)CC1)F

Computed Properties

  • Exact Mass: 260.10848203g/mol
  • Monoisotopic Mass: 260.10848203g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 101Ų

4,4-difluoro-1-(3-nitro-1H-pyrazol-4-yl)cyclohexylmethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1957352-0.05g
[4,4-difluoro-1-(3-nitro-1H-pyrazol-4-yl)cyclohexyl]methanamine
2228486-12-0
0.05g
$2131.0 2023-09-17
Enamine
EN300-1957352-0.1g
[4,4-difluoro-1-(3-nitro-1H-pyrazol-4-yl)cyclohexyl]methanamine
2228486-12-0
0.1g
$2232.0 2023-09-17
Enamine
EN300-1957352-0.25g
[4,4-difluoro-1-(3-nitro-1H-pyrazol-4-yl)cyclohexyl]methanamine
2228486-12-0
0.25g
$2333.0 2023-09-17
Enamine
EN300-1957352-0.5g
[4,4-difluoro-1-(3-nitro-1H-pyrazol-4-yl)cyclohexyl]methanamine
2228486-12-0
0.5g
$2435.0 2023-09-17
Enamine
EN300-1957352-1.0g
[4,4-difluoro-1-(3-nitro-1H-pyrazol-4-yl)cyclohexyl]methanamine
2228486-12-0
1g
$2537.0 2023-06-01
Enamine
EN300-1957352-2.5g
[4,4-difluoro-1-(3-nitro-1H-pyrazol-4-yl)cyclohexyl]methanamine
2228486-12-0
2.5g
$4973.0 2023-09-17
Enamine
EN300-1957352-5.0g
[4,4-difluoro-1-(3-nitro-1H-pyrazol-4-yl)cyclohexyl]methanamine
2228486-12-0
5g
$7358.0 2023-06-01
Enamine
EN300-1957352-10.0g
[4,4-difluoro-1-(3-nitro-1H-pyrazol-4-yl)cyclohexyl]methanamine
2228486-12-0
10g
$10911.0 2023-06-01
Enamine
EN300-1957352-1g
[4,4-difluoro-1-(3-nitro-1H-pyrazol-4-yl)cyclohexyl]methanamine
2228486-12-0
1g
$2537.0 2023-09-17
Enamine
EN300-1957352-5g
[4,4-difluoro-1-(3-nitro-1H-pyrazol-4-yl)cyclohexyl]methanamine
2228486-12-0
5g
$7358.0 2023-09-17

Additional information on 4,4-difluoro-1-(3-nitro-1H-pyrazol-4-yl)cyclohexylmethanamine

4,4-difluoro-1-(3-nitro-1H-pyrazol-4-yl)cyclohexylmethanamine: A Comprehensive Overview

4,4-difluoro-1-(3-nitro-1H-pyrazol-4-yl)cyclohexylmethanamine, identified by the CAS registry number 2228486-12-0, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a cyclohexane ring substituted with two fluorine atoms at the 4-position, a methanamine group, and a 3-nitro-pyrazole moiety. The combination of these functional groups makes it a versatile molecule with intriguing chemical properties.

The synthesis of 4,4-difluoro-1-(3-nitro-1H-pyrazol-4-yl)cyclohexylmethanamine involves a series of multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, making it more efficient and scalable for industrial applications. The use of transition metal catalysts and advanced purification techniques has significantly improved the overall quality of the product.

The chemical structure of this compound plays a pivotal role in its pharmacological activity. The presence of the nitro group on the pyrazole ring introduces electron-withdrawing effects, which enhance the molecule's ability to interact with biological targets. This property has led to its exploration in drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders. Preclinical studies have demonstrated promising results, particularly in terms of its ability to modulate key enzymes and receptors involved in disease pathways.

In addition to its pharmaceutical applications, 4,4-difluoro-1-(3-nitro-1H-pyrazol-4-yl)cyclohexylmethanamine has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics and advanced materials development. Researchers have investigated its application as a component in organic light-emitting diodes (OLEDs) and other electronic devices, where its stability and conductivity are highly valued.

The environmental impact of this compound is another area of active research. As industries increasingly prioritize sustainability, understanding the biodegradation and toxicity profiles of chemicals like 4,4-difluoro-1-(3-nitro-1H-pyrazol-4-yl)cyclohexylmethanamine becomes crucial. Recent studies have focused on assessing its environmental fate and developing strategies for safe disposal or recycling.

In conclusion, 4,4-difluoro-1-(3-nitro-1H-pyrazol-4-yldicyclohexylmethanamine, with its CAS number 2228486–12–0, represents a cutting-edge compound with diverse applications across multiple disciplines. Its synthesis, pharmacological activity, material science potential, and environmental considerations highlight its significance in contemporary research. As advancements continue to unfold, this compound is poised to make substantial contributions to both scientific innovation and industrial progress.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd